4-Ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid

• IUPAC Name: 4-ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C13H17FN2O4S/c1-2-13(12(17)18)3-5-16(6-4-13)21(19,20)11-7-10(14)8-15-9-11/h7-9H,2-6H2,1H3,(H,17,18)
• InChI Key: DBZDKQJTBDHFFB-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCN(CC1)S(=O)(=O)C2=CN=CC(=C2)F)C(=O)O
• Molecular Formula: C13H17FN2O4S
• Molecular Weight: 316.35 g/mol

Description

4-Ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid (EFNSPC) is a novel compound that has gained attention in the scientific community due to its potential applications in drug development. This compound is a sulfonamide derivative that has shown promising results in various studies.

Mechanism of Action

4-Ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid exerts its pharmacological effects by inhibiting the activity of specific enzymes or proteins. For instance, it has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. Additionally, 4-Ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid has been identified as a potential inhibitor of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
4-Ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid has been shown to have various biochemical and physiological effects. For instance, it has been shown to inhibit the growth of certain bacteria and fungi, suggesting its potential as an antibacterial and antifungal agent. Moreover, 4-Ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid has been identified as a potential inhibitor of acetylcholinesterase, which is involved in the regulation of neurotransmitter activity in the brain.

Advantages and Limitations for Lab Experiments

4-Ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid has several advantages and limitations when used in lab experiments. One of the advantages is its potential as a broad-spectrum antimicrobial agent. However, one of the limitations is the lack of information about its toxicity and pharmacokinetics.

Future Directions

There are several potential future directions for research on 4-Ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid. One of the directions is to investigate its potential as a therapeutic agent for various diseases, such as Alzheimer's and Parkinson's disease. Moreover, further studies are needed to determine its toxicity and pharmacokinetics, which are essential for its potential use in humans. Additionally, studies are needed to investigate its potential as an inhibitor of other enzymes and proteins.

Synthesis Methods

4-Ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid can be synthesized through a multi-step process involving the reaction of 3-amino-5-fluoropyridine with ethyl 4-chloropiperidine-1-carboxylate, followed by the reaction of the resulting intermediate with sulfonyl chloride. The final product is obtained after purification and characterization.

Scientific Research Applications

4-Ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid has been extensively studied for its potential applications in drug development. It has been shown to exhibit antibacterial, antifungal, and antiviral activities. Moreover, 4-Ethyl-1-(5-fluoropyridin-3-yl)sulfonylpiperidine-4-carboxylic acid has been identified as a potential inhibitor of various enzymes, including carbonic anhydrase and acetylcholinesterase.